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Compound of Interest

Compound Name: 4''-Hydroxyisojasminin

Cat. No.: B15593687

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

4''-Hydroxyisojasminin is a secoiridoid glycoside that has been identified in various species of

the Jasminum genus.[1][2][3] Secoiridoids are a class of monoterpenoids known for a range of

biological activities, making them of interest to the pharmaceutical and nutraceutical industries.

[4] Accurate and precise quantification of 4''-Hydroxyisojasminin in plant extracts and

formulated products is crucial for quality control, pharmacokinetic studies, and the overall

development of new therapeutics. This application note details a robust High-Performance

Liquid Chromatography with Ultraviolet (HPLC-UV) detection method for the quantitative

analysis of 4''-Hydroxyisojasminin. The described protocol is designed to be a reliable and

reproducible method for researchers and professionals in the field.

Chemical Properties of 4''-Hydroxyisojasminin

A summary of the key chemical properties of 4''-Hydroxyisojasminin is presented in the table

below.
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Property Value

Molecular Formula C26H38O13

IUPAC Name

16-Ethylidene-6,7-dihydroxy-5,9-dimethyl-17-

[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-

yl]oxy-3,12,18-

trioxatricyclo[13.4.0.06,10]nonadec-1(19)-ene-

2,13-dione[5]

Synonyms 4''-Hydroxyisojasminin, 135378-09-5

Experimental Protocols
1. Materials and Reagents

Reference Standard: 4''-Hydroxyisojasminin (purity ≥ 98%)

Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Water (HPLC grade), Formic

acid (analytical grade)

Sample Matrix: e.g., dried plant material, extract, or formulated product.

2. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is suitable for this method. The

following chromatographic conditions are recommended:
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Parameter Condition

HPLC System Agilent 1260 Infinity II LC System or equivalent

Column
C18 reverse-phase column (4.6 x 150 mm, 5

µm)

Mobile Phase A: 0.1% Formic acid in WaterB: Acetonitrile

Gradient Elution
0-5 min: 10% B5-15 min: 10-50% B15-20 min:

50-10% B20-25 min: 10% B

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30°C

UV Detection Wavelength 240 nm

3. Preparation of Standard Solutions

Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 4''-Hydroxyisojasminin
reference standard and dissolve it in 100 mL of methanol.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to achieve concentrations ranging from 1 to 50 µg/mL.

These will be used to construct the calibration curve.

4. Sample Preparation

The sample preparation protocol may need to be adapted based on the specific matrix. A

general procedure for a plant extract is provided below:

Extraction: Accurately weigh a suitable amount of the sample (e.g., 1 g of powdered plant

material) and extract it with methanol using sonication or maceration.

Filtration: Filter the extract through a 0.45 µm syringe filter to remove particulate matter.[6][7]
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Dilution: Dilute the filtered extract with the mobile phase to a concentration expected to fall

within the range of the calibration curve.

5. Method Validation

To ensure the reliability of the method, it should be validated according to the International

Council for Harmonisation (ICH) guidelines. Key validation parameters are summarized below.

Validation Parameter Acceptance Criteria

Linearity (r²) ≥ 0.999

Range 1 - 50 µg/mL

Accuracy (% Recovery) 98.0% - 102.0%

Precision (% RSD) Intra-day: < 1.5%Inter-day: < 2.0%

Limit of Detection (LOD) Signal-to-Noise Ratio of 3:1

Limit of Quantitation (LOQ) Signal-to-Noise Ratio of 10:1

Data Presentation
The quantitative data obtained from the analysis of 4''-Hydroxyisojasminin should be

presented in a clear and structured manner.

Table 1: Calibration Curve Data for 4''-Hydroxyisojasminin

Concentration (µg/mL) Peak Area (mAU*s)

1 [Insert Value]

5 [Insert Value]

10 [Insert Value]

25 [Insert Value]

50 [Insert Value]
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Table 2: System Suitability Test (SST) Results

Parameter Acceptance Criteria Observed Value

Tailing Factor (T) T ≤ 2 [Insert Value]

Theoretical Plates (N) N ≥ 2000 [Insert Value]

Relative Standard Deviation

(%RSD) of Peak Area
≤ 2.0% [Insert Value]
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Caption: Experimental workflow for the quantification of 4''-Hydroxyisojasminin by HPLC-UV.
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This detailed application note provides a comprehensive protocol for the quantification of 4''-
Hydroxyisojasminin using a novel HPLC-UV method. The provided methodologies and data

presentation formats are intended to guide researchers in achieving accurate and reproducible

results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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